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Dap(Dnp)-Ala-Arg-NH2

Cat. No.: B13422270

Get Quote

Introduction: The N-Me-Abz Fluorophore[1][2][3][4]
N-Me-Abz (N-Methyl-anthraniloyl or N-methyl-2-aminobenzoyl) is a widely utilized fluorophore

in biochemistry, particularly renowned for its role as a donor in Fluorescence Resonance

Energy Transfer (FRET) protease assays.

Chemically derived from anthranilic acid, N-Me-Abz represents an optimization over the parent

Abz (2-aminobenzoyl) fluorophore. The addition of the methyl group to the amine results in a

bathochromic shift (red shift) of both excitation and emission spectra. This shift moves the

excitation maximum away from the deep UV range (where peptide bonds and aromatic amino

acids absorb), thereby reducing background interference and improving assay sensitivity in

complex biological matrices.[1]

Key Advantages[5][6]
Large Stokes Shift: A separation of ~90–100 nm between excitation and emission peaks

minimizes self-quenching and light scattering interference.
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Compact Size: The small molecular footprint reduces steric hindrance, making it ideal for

short peptide substrates.

FRET Efficiency: It forms an exceptional FRET pair with Dnp (2,4-dinitrophenyl) or Tyr(NO₂)

quenchers.[1]

Spectral Characteristics
The following data represents the physicochemical properties of the N-Me-Abz fluorophore in

standard aqueous buffers (pH 7.4).

Table 1: Excitation and Emission Parameters[7][8]
Parameter Wavelength / Value Notes

Excitation Max (

)
340 – 360 nm

Peak is typically broad; 340 nm

is standard for Dnp pairing.[2]

Emission Max (

)
440 – 450 nm

Blue fluorescence; distinct

from biological

autofluorescence.

Stokes Shift ~90 – 100 nm
Excellent for signal-to-noise

ratio optimization.

Extinction Coefficient (

)
~5,700 M⁻¹cm⁻¹

At

max.

Common Quencher Dnp (2,4-dinitrophenyl)
Dnp absorbs strongly at 340–

360 nm (FRET acceptor).

Comparative Spectral Shift
Abz (Parent):

320 nm /

420 nm[3][4][2][1][5]

N-Me-Abz:
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340 nm /

440 nm[4][2][6]

Insight: The +20 nm shift allows the use of 340 nm excitation filters common in plate readers

(often used for NADH assays), making N-Me-Abz more accessible than Abz, which requires

specialized UV optics.

Application Note: FRET Protease Assays
The primary application of N-Me-Abz is in internally quenched fluorogenic substrates. In this

configuration, the N-Me-Abz donor is attached to one end of a peptide sequence, and a non-

fluorescent quencher (Dnp) is attached to the other.[2]

Mechanism of Action
Intact Substrate: The Dnp quencher absorbs the excitation energy of N-Me-Abz via non-

radiative dipole-dipole coupling (FRET). Fluorescence is quenched (>95% efficiency).

Enzymatic Cleavage: A protease cleaves the peptide bond between the donor and quencher.

Signal Generation: The N-Me-Abz and Dnp diffuse apart. The FRET pathway is broken, and

N-Me-Abz emits bright blue fluorescence.
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Figure 1: Mechanism of signal generation in N-Me-Abz/Dnp FRET assays. Cleavage restores

the radiative emission pathway.

Detailed Protocol: Kinetic Assay Setup
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Objective: To measure protease activity using an N-Me-Abz/Dnp peptide substrate.

A. Reagents and Buffer Preparation[10]
Assay Buffer: 50 mM Tris-HCl or HEPES, pH 7.4, 10 mM CaCl₂ (if metalloprotease), 0.05%

Brij-35 (to prevent surface adsorption).

Substrate Stock: Dissolve N-Me-Abz peptide in 100% DMSO to a concentration of 1–5 mM.

Store at -20°C protected from light.

Enzyme Stock: Prepare in assay buffer immediately before use.

B. Spectral Validation (Recommended for New Batches)
Before running a kinetic assay, validate the optimal wavelengths for your specific buffer

conditions.

Dilute a small aliquot of substrate to 10 µM in Assay Buffer.

Add excess protease (to fully cleave the substrate) and incubate for 30 minutes.

Scan Excitation: Fix Emission at 450 nm; scan Excitation 300–400 nm. Look for peak ~340–

350 nm.

Scan Emission: Fix Excitation at peak (e.g., 340 nm); scan Emission 400–500 nm. Look for

peak ~440–450 nm.[7][4][2]

C. Kinetic Assay Workflow (96-well Plate)
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1. Prepare Plate
Add 90 µL Buffer + Enzyme

2. Pre-Incubation
Equilibrate at 37°C for 10 min

3. Initiate Reaction
Add 10 µL Substrate (Start)

4. Kinetic Read
Ex: 340nm | Em: 440nm

Read every 30s for 60 min

5. Data Analysis
Calculate Vmax (RFU/min)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for a continuous kinetic fluorometric assay.

Step-by-Step Procedure:

Plate Setup: Use black, flat-bottom 96-well plates to minimize background scattering and

crosstalk.

Enzyme Addition: Add 80–90 µL of Enzyme solution to sample wells. Add Buffer only to

"Blank" wells.

Substrate Initiation: Dilute Substrate Stock to 10x working concentration (e.g., 100 µM) in

buffer. Add 10 µL to all wells (Final conc: 10 µM).

Note: Keep final DMSO concentration < 2% to avoid enzyme inhibition.
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Measurement: Immediately place in a pre-warmed (37°C) fluorescence plate reader.

Ex: 340 nm (Bandwidth 10-20 nm)

Em: 440 nm (Bandwidth 10-20 nm)

Mode: Kinetic, read every 30–60 seconds for 1 hour.

Calibration (Critical): To convert RFU to molar product, generate a standard curve using free

N-Me-Abz acid or a fully cleaved substrate standard.

Critical Technical Considerations (E-E-A-T)
The Inner Filter Effect (IFE)
A common error in N-Me-Abz/Dnp assays is the Inner Filter Effect.

The Problem: The Dnp quencher absorbs light at 340–360 nm (the excitation wavelength of

N-Me-Abz).

The Consequence: At high substrate concentrations (>20 µM), the substrate itself absorbs

the excitation light before it reaches the fluorophore, causing a non-linear relationship

between product concentration and fluorescence.

The Solution:

Keep substrate concentration low (<10 µM) if possible.

If determining

(requiring high concentrations), apply an IFE correction factor based on the absorbance of
the solution at 340 nm.

pH Sensitivity
While N-Me-Abz is relatively stable, its fluorescence quantum yield can decrease at low pH (<

5.0).
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Protocol Adjustment: If assaying acidic proteases (e.g., Cathepsin D), run a standard curve

at the assay pH to ensure the signal is sufficient.

Solubility and Aggregation
Hydrophobic peptides labeled with N-Me-Abz and Dnp can aggregate, leading to self-

quenching.

Validation: Linearity check. Plot Initial Velocity (

) vs. Enzyme Concentration. Deviation from linearity suggests aggregation or solubility
issues. Add 0.01% Triton X-100 or Brij-35 to resolve.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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